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Introduction

Plasticizers are additives incorporated into polymers, most notably polyvinyl chloride (PVC), to

enhance their flexibility, durability, and workability. Common classes of plasticizers include

phthalates, adipates, and citrates. These compounds are not chemically bound to the polymer

matrix and can leach, or migrate, into the surrounding environment over time, particularly when

in contact with food, beverages, or biological fluids.[1][2] This migration is a significant concern

for consumer safety as many plasticizers, especially certain phthalates like Di(2-ethylhexyl)

phthalate (DEHP), have been identified as endocrine disruptors and are associated with

various health risks.[2] Consequently, regulatory bodies worldwide, including the European

Union, have established strict limits on the presence and migration of specific plasticizers in

consumer goods such as toys, food contact materials, and medical devices.[3][4][5][6]

This application note provides an overview of the methodologies used to study plasticizer

migration from consumer products, with a focus on sample preparation and analytical

techniques.

Commonly Studied Plasticizers and Consumer Products

A wide range of plasticizers are used in consumer products. Phthalates such as DEHP, Dibutyl

phthalate (DBP), and Benzyl butyl phthalate (BBP) have been extensively studied due to their

prevalence and potential health effects.[1][7][8] Alternative plasticizers, including Diisononyl
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phthalate (DINP), Diisodecyl phthalate (DIDP), and Trioctyl trimellitate (TOTM), are also of

interest.[1]

The consumer products most frequently investigated for plasticizer migration include:

Medical Devices: IV bags, tubing, and catheters are often made from flexible PVC and can

be a significant source of phthalate exposure, especially for patients undergoing long-term

medical procedures.[1][2][7][8][9]

Toys and Childcare Articles: Children are particularly vulnerable to the effects of plasticizers

due to their tendency to mouth objects. Regulations strictly limit the concentration of certain

phthalates in these products.[10][11][12][13][14]

Food Contact Materials: Plastic wrap, containers, and gaskets in jar lids can be sources of

plasticizer migration into food, particularly fatty foods.[3][15][16][17][18][19][20][21]

Analytical Techniques
Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used and robust

technique for the identification and quantification of volatile and semi-volatile plasticizers like

phthalates.[10][11][13][14][22][23][24][25][26] For less volatile or thermally labile plasticizers,

liquid chromatography with mass spectrometry (LC-MS) or tandem mass spectrometry (LC-

MS/MS) is often preferred due to its high sensitivity and selectivity without the need for

derivatization.[10][16][27]

Experimental Workflow for Plasticizer Migration Studies
The following diagram illustrates a typical experimental workflow for analyzing plasticizer

migration from consumer products.
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Experimental Workflow for Plasticizer Migration Analysis
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Caption: A flowchart of the experimental process for plasticizer migration analysis.
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Common Plasticizers in Consumer Product Categories
Different types of plasticizers are used depending on the desired properties of the final product.

The diagram below shows the logical relationship between common consumer product

categories and the plasticizers frequently found in them.

Common Plasticizers in Consumer Product Categories

Consumer Product Categories
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Toys & Childcare Articles

DEHPDBPDINP

Medical Devices

TOTM

Food Contact Materials

BBP

Click to download full resolution via product page

Caption: Relationship between product categories and common plasticizers.

Protocols
Protocol 1: Ultrasonic-Assisted Solvent Extraction and
GC-MS Analysis of Phthalates in Plastic Toys
This protocol describes a method for the extraction and quantification of common phthalates

from plastic toys using ultrasonic-assisted solvent extraction followed by Gas Chromatography-

Mass Spectrometry (GC-MS).[11][22][28]

1. Materials and Reagents

Toy sample

Methylene chloride (or other suitable solvent like hexane or toluene)[11][22]

Phthalate analytical standards (e.g., DBP, BBP, DEHP, DnOP, DINP, DIDP)
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Internal standard (e.g., Benzyl benzoate)

Glass vials with PTFE-lined caps

Ultrasonic bath

Syringe filters (0.45 µm PTFE)

GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

2. Sample Preparation

Cut the toy sample into small pieces (approximately 2x2 mm).[14]

Accurately weigh about 1 gram of the sample into a glass vial.[11]

Add 10 mL of methylene chloride to the vial.[11]

Spike the solution with an internal standard to a known concentration.

Seal the vial tightly.

3. Extraction

Place the vial in an ultrasonic bath.

Sonicate the sample for 15-30 minutes.[11]

Allow the sample to cool to room temperature.

4. Sample Filtration and Analysis

Filter the extract through a 0.45 µm PTFE syringe filter into a clean GC vial.

Inject 1 µL of the filtered extract into the GC-MS system.

5. GC-MS Conditions (Example)

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness[11]
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Carrier Gas: Helium at a constant flow of 1 mL/min[11]

Injector Temperature: 280 °C

Oven Temperature Program: Initial temperature of 100 °C, ramp at 8 °C/min to 260 °C, then

ramp at 35 °C/min to 320 °C.[11]

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Mode: Scan/SIM mode for both identification and quantification[14]

6. Quantification

Prepare a calibration curve using the phthalate analytical standards. Quantify the phthalates in

the sample by comparing their peak areas to the internal standard and the calibration curve.

Protocol 2: Solid-Phase Microextraction (SPME) for the
Analysis of Plasticizer Migration into a Liquid Simulant
This protocol outlines the use of Solid-Phase Microextraction (SPME) coupled with GC-MS for

determining the migration of plasticizers from a consumer product into a liquid food simulant.

SPME is a solvent-free extraction technique that is both fast and sensitive.[29][30][31][32]

1. Materials and Reagents

Consumer product sample

Food simulant (e.g., ultrapure water, 10% ethanol, or a fatty food simulant like olive oil)

SPME fiber assembly with a suitable coating (e.g., polydimethylsiloxane - PDMS)

Heated agitator

GC-MS system

2. Migration Test
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Place a known weight or surface area of the consumer product sample into a glass vial.

Add a specific volume of the chosen food simulant to the vial.

Seal the vial and incubate at a specified temperature and duration to simulate consumer use

(e.g., 37°C for 24 hours).[26]

3. SPME Extraction

After incubation, remove the plastic sample from the vial.

Place the vial containing the simulant in a heated agitator.

Expose the SPME fiber to the headspace above the simulant or directly immerse it into the

simulant.

Allow the analytes to partition onto the fiber for a defined period (e.g., 30 minutes) at a

specific temperature.

4. GC-MS Analysis

Retract the fiber into the needle and immediately introduce it into the hot injection port of the

GC-MS.

The heat of the injector will desorb the trapped plasticizers from the fiber onto the GC

column for separation and analysis.

The GC-MS conditions can be similar to those described in Protocol 1.

5. Quantification

Quantification is typically performed using an external calibration curve prepared by spiking

known concentrations of plasticizer standards into the same food simulant and performing the

same SPME procedure.

Data Presentation
Table 1: Migration of Phthalates from Medical Devices

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://openchemicalengineeringjournal.com/VOLUME/11/PAGE/53/FULLTEXT/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasticizer Medical Device Simulant
Migration
Level

Reference

DEHP
IV Fluid Bags

(PVC)
Infusion Fluids Median: 165 ng [8]

DEHP

IV Fluid Bags

(EVA, "DEHP-

free")

Water/Ethanol
11.0–17.1 µg in

60 min
[8]

DEHP

Neonatal

Expiratory Filter

Set

Water/Ethanol
54,600 µg in 60

min
[8]

DEHP PVC bags

Amino acid,

NaCl, glucose

solutions

Found within the

first days of

contact

[7][9]

DEHP EVA bags

Amino acid,

NaCl, glucose

solutions

Migration started

after ~6 months
[7][9]

Table 2: Phthalate Content and Migration from Toys
Plasticizer Toy Material

Extraction
Method

Concentration/
Migration

Reference

Diisobutyl

phthalate & Di-n-

butyl phthalate

Plastic Toy
Ultrasonic

Extraction

Below regulatory

limits
[11]

DEHP PVC Toys
Solvent

Extraction
[12]

DBP PVC Toys
Solvent

Extraction
[12]

DINP PVC Toys
Solvent

Extraction

0.218 - 14.2%

w/w
[12]
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Table 3: Comparison of Plasticizer Extraction Methods
from PVC

Extraction
Method

Extraction
Time

Solvent
Volume

Recovery Reference

Soxhlet 360 minutes 150 mL High [28][33][34]

Ultrasound-

Assisted
60 minutes 100 mL 96% [28][33][34]

Dissolution - -

Lower

recoveries,

inconsistent

[22]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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